Cas no 2172160-16-4 (1-(1-amino-3,3-difluorocyclobutyl)-3,3-dimethylcyclobutan-1-ol)

• Product Name: 1-(1-amino-3,3-difluorocyclobutyl)-3,3-dimethylcyclobutan-1-ol
• CAS No: 2172160-16-4
• MF: C₁₀H₁₇F₂NO
• MW: 205.244889974594
• CID: 6079299
• PubChem ID: 165592276
• Update Time: 2025-05-21

1-(1-amino-3,3-difluorocyclobutyl)-3,3-dimethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3,3-difluorocyclobutyl)-3,3-dimethylcyclobutan-1-ol
• 2172160-16-4
• EN300-1643586

• Inchi： 1S/C10H17F2NO/c1-7(2)3-9(14,4-7)8(13)5-10(11,12)6-8/h14H,3-6,13H2,1-2H3
• InChI Key： LZTAKIAQAMCNDH-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)(C1(CC(C)(C)C1)O)N)F

Computed Properties

• Exact Mass: 205.12782049g/mol
• Monoisotopic Mass: 205.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-3,3-difluorocyclobutyl)-3,3-dimethylcyclobutan-1-ol

Recent Advances in the Study of 1-(1-amino-3,3-difluorocyclobutyl)-3,3-dimethylcyclobutan-1-ol (CAS: 2172160-16-4)

The compound 1-(1-amino-3,3-difluorocyclobutyl)-3,3-dimethylcyclobutan-1-ol (CAS: 2172160-16-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent literature highlights the compound's role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its cyclobutyl and dimethylcyclobutan-1-ol moieties contribute to its stereochemical complexity, which is crucial for its interaction with biological targets. Studies have demonstrated that the difluorocyclobutyl group enhances the compound's metabolic stability, making it a promising candidate for drug development.

One of the most notable findings is the compound's application in the development of kinase inhibitors. Researchers have successfully utilized 1-(1-amino-3,3-difluorocyclobutyl)-3,3-dimethylcyclobutan-1-ol as a building block to create potent and selective inhibitors for kinases involved in inflammatory and oncogenic pathways. These inhibitors have shown promising results in preclinical models, with improved pharmacokinetic profiles compared to existing therapeutics.

In addition to its role in kinase inhibition, recent studies have explored the compound's potential in modulating G protein-coupled receptors (GPCRs). The amino and hydroxyl functional groups in its structure allow for diverse chemical modifications, enabling the development of ligands with high affinity and specificity for various GPCR subtypes. This versatility opens new avenues for the treatment of neurological and metabolic disorders.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on structural derivatization and formulation strategies to address these issues. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(1-amino-3,3-difluorocyclobutyl)-3,3-dimethylcyclobutan-1-ol represents a versatile and promising scaffold in medicinal chemistry. Its unique structural attributes and demonstrated pharmacological activities make it a valuable tool for the development of next-generation therapeutics. Future research will likely uncover additional applications and further refine its therapeutic potential.